Pyrazolo(5,1-a)isoquinolin-5(6H)-one, 2-phenyl-

• CAS No.: 104907-31-5
• Molecular Formula: C17H12N2O
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 2-phenyl-6H-pyrazolo[5,1-a]isoquinolin-5-one
• InChI: InChI=1S/C17H12N2O/c20-17-10-13-8-4-5-9-14(13)16-11-15(18-19(16)17)12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key: IGJQDJUAOLUYCN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=CC(=NN3C1=O)C4=CC=CC=C4

Description

Pyrazolo(5,1-a)isoquinolin-5(6H)-one, 2-phenyl- is a useful research compound. Its molecular formula is C17H12N2O and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethanol (10 ml), there were added 2-(1,3-dioxo-3-phenylpropyl) phenylacetic acid (1.42 g) and hydrazine hydrate (0.25 g), followed by heating under reflux for 2 hours. Thereafter, the reaction mixture was cooled to give 2-phenyl-5,6-dihydropyrazolo-[5,1-a]isoquinolin-5-one (1.06 g). Mp. 181°-183° C.